Benzyl 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine-1-carboxylate
• InChI: InChI=1S/C22H23NO5/c24-21(18-6-7-19-20(14-18)27-13-12-26-19)17-8-10-23(11-9-17)22(25)28-15-16-4-2-1-3-5-16/h1-7,14,17H,8-13,15H2
• InChI Key: KXKXPXFRCUCQIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC3=C(C=C2)OCCO3)C(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

“Benzyl 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine-1-carboxylate” is a complex organic compound. It contains a benzodioxine substructure, which is a chemical motif that has garnered significant attention in the field of medicinal chemistry due to its presence in various drugs and drug candidates. The 2,3-dihydrobenzodioxine substructure’s versatility stems from its ability to interact with specific biological receptors and enzymes, influencing cellular pathways in a targeted manner.

Synthesis Analysis

The synthesis of such compounds often involves the introduction of a new chiral center during the synthetic pathway. The configuration of the diastereomers can be determined by means of molecular modeling and Nuclear Overhauser Effect NMR techniques.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The 1,4-benzodioxine substructure is characterized by a six-membered ring fused with a benzene ring and an oxygen bridge. The presence of chiral carbon on the skeleton and on other substructures of the molecule presents the possibility of having multiple stereoisomers.

Future Directions

The future directions in the research and development of this compound could involve the exploration of diverse chemical derivatives and analogs to fine-tune the pharmacological properties of compounds containing this motif. This could lead to the development of new drugs with improved efficacy, safety, and pharmacokinetics.